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Compound of Interest

Compound Name: Piroheptine hydrochloride

Cat. No.: B1678458

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis, chemical
structure, and known pharmacological profile of piroheptine hydrochloride. The information is
curated for professionals in the fields of medicinal chemistry, pharmacology, and drug
development.

Chemical Structure and Properties

Piroheptine is a tricyclic antidepressant derivative with a pyrrolidine moiety. Its chemical name
Is 3-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-1-ethyl-2-methylpyrrolidine. The
hydrochloride salt is the common pharmaceutical form.

Table 1: Chemical and Physical Properties of Piroheptine

Property Value
Molecular Formula C22H25N
Molecular Weight 303.44 g/mol
CAS Number 16378-21-5

3-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-
ylidene)-1-ethyl-2-methylpyrrolidine

IUPAC Name
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Table 2: Chemical and Physical Properties of Piroheptine Hydrochloride

Property Value

Molecular Formula C22H26CIN[1]

Molecular Weight 339.9 g/mol [1]

CAS Number 16378-22-6[1][2]

Melting Point 250-253 °C[2]

Synonyms Trimol, Piroheptine HCI[1]

Synthesis of Piroheptine Hydrochloride

The synthesis of piroheptine involves a multi-step chemical process. While detailed
experimental protocols from the original patents (NL 6609280 and US 3454595) are not readily
available in the public domain, the general synthetic route has been described. The process
starts from 5-(3-bromopropylidene)-10,11-dihydro-5H-dibenzo[a,d]cycloheptene.

Experimental Workflow

The following diagram outlines the key steps in the synthesis of piroheptine.
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5-(3-bromopropylidene)-10,11-dihydro-5H-dibenzo[a,d]cycloheptene + Acetonitrile

Step 1

Y

Reaction with Stannic Chloride (SnCl4)

Y

2-methyl-3-(10,11-dihydro-5H-dibenzo[a,d]cycloheptene-5-ylidene)-1-pyrroline

Step 2

Y

Quaternization with Ethyl Iodide

Y

Alkyl Immonium Ion Intermediate

Step 3

Y

Reduction with Sodium Borohydride

Y

Piroheptine (Free Base)

Step 4

Y

Treatment with Hydrochloric Acid

Y

Piroheptine Hydrochloride

Click to download full resolution via product page

A high-level overview of the synthetic pathway to piroheptine hydrochloride.
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Description of Synthesis Steps

The synthesis can be broadly described in the following stages:

» Cyclization: The initial step involves the reaction of 5-(3-bromopropylidene)-10,11-dihydro-
5H-dibenzo[a,d]cycloheptene with acetonitrile in the presence of a catalyst, such as stannic
chloride (SnCl4). This reaction forms the pyrroline ring, yielding 2-methyl-3-(10,11-dihydro-
5H-dibenzo[a,d]cycloheptene-5-ylidene)-1-pyrroline.

e Quaternization: The resulting pyrroline intermediate is then quaternized using ethyl iodide.
This step introduces the ethyl group to the nitrogen atom, forming an alkyl immonium ion.

e Reduction: The immonium ion is subsequently reduced. A common reducing agent for this
type of transformation is sodium borohydride, which reduces the Schiff base to afford the
final piroheptine free base.

o Salt Formation: Finally, the piroheptine free base is treated with hydrochloric acid to form the
more stable and water-soluble hydrochloride salt.

Note: This description is a summary of the likely synthetic route. For precise experimental
details, including reagent quantities, reaction times, temperatures, and purification methods,
consulting the original patent literature is recommended.

Mechanism of Action and Signaling Pathway

Piroheptine is known to act as a dopamine reuptake inhibitor (DRI). DRIs function by blocking
the dopamine transporter (DAT), a protein responsible for the reabsorption of dopamine from
the synaptic cleft back into the presynaptic neuron. This inhibition leads to an increase in the
extracellular concentration of dopamine, thereby enhancing dopaminergic neurotransmission.

Dopamine Reuptake Inhibition Pathway

The following diagram illustrates the mechanism of action of a dopamine reuptake inhibitor like
piroheptine at the synaptic level.
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Mechanism of action of Piroheptine as a dopamine reuptake inhibitor.

At present, there is a lack of publicly available scientific literature detailing the effects of
piroheptine on other specific cellular signaling pathways beyond its primary action as a
dopamine reuptake inhibitor. Further research is required to fully elucidate its broader
pharmacological profile. The structural similarity to cyproheptadine, a known histamine and
serotonin antagonist, suggests that piroheptine could potentially interact with other monoamine
systems, but this remains to be experimentally verified.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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